Cas no 101713-87-5 (8-Iodo-4-Chromanone)

8-Iodo-4-Chromanone Properties

Names and Identifiers

• 8-Iodo-4-Chromanone
• 4H-1-Benzopyran-4-one,2,3-dihydro-8-iodo-
• 8-iodo-2,3-dihydrochromen-4-one
• 4H-1-Benzopyran-4-one,2,3-dihydro-8-iodo
• 8-iodanyl-2,3-dihydrochromen-4-one
• 8-iodo-chroman-4-one
• 8-Jod-chroman-4-on
• 8-iodo-3,4-dihydro-2H-1-benzopyran-4-one
• AKOS009513473
• A800442
• DTXSID20656083
• 101713-87-5
• 8-Iodochroman-4-one
• FT-0652012
• 8-Iodo-2,3-dihydro-4H-1-benzopyran-4-one
• +Expand

• InChIKey： CEYSCNMVDXJFMW-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H7IO2/c10-7-3-1-2-6-8(11)4-5-12-9(6)7/h1-3H,4-5H2
• SMILES： IC1=C2C(C(=O)CCO2)=CC=C1

Computed Properties

• Exact Mass: 273.94900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 273.949
• Heavy Atom Count: 12
• Complexity: 193
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• LogP: 2.25640
• PSA: 26.30000
• Refractive Index: 1.648
• Boiling Point: 359.135 °C at 760 mmHg
• Flash Point: 170.999 °C
• Density: 1.879